![molecular formula C9H12O2 B8386410 2,6-Bisformyl bicyclo[2.2.1]heptane](/img/structure/B8386410.png)
2,6-Bisformyl bicyclo[2.2.1]heptane
Cat. No. B8386410
M. Wt: 152.19 g/mol
InChI Key: YXUIJNOOEMAVQV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US09227925B2
Procedure details
Next, the inside of the autoclave was sufficiently substituted by nitrogen, and then sufficiently substituted by a gas mixture having a volume ratio of carbon monoxide to hydrogen of 50/50. The same gas was injected until a pressure in the autoclave reached 0.6 MPaG, and the adjustment liquid was heated to 100° C. under stirring, thereby initiating a hydroformylation reaction. Since the pressure in the autoclave decreased with proceeds of the reaction, the gas mixture was continuously supplied so that the pressure was maintained at 0.6 MPaG, the temperature was adjusted so as to be maintained at 100° C., and the hydroformylation reaction was carried out for 6 hours. After the completion of the reaction, the gas mixture in the system was purged using nitrogen, and 280.1 g of a reaction liquid including 2,5-bisformyl bicyclo[2.2.1]heptane and 2,6-bisformyl bicyclo[2.2.1]heptane was obtained. An analysis showed that the reaction liquid contained 266.1 g (1.76 mol) of the compounds.
Name
2,5-bisformyl bicyclo[2.2.1]heptane
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Five
Identifiers
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REACTION_CXSMILES
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[C]=O.[H][H].[CH3:5][C:6]1[C:11]2CO[C:14](=[O:15])[C:10]=2[C:9](O[C@@H]2O[C@H](C(O)=O)[C@@H](O)[C@H](O)[C@H]2O)=[C:8]([CH2:29]/C=C(/CCC(O)=O)\C)[C:7]=1OC.C(C1CC2CC1CC2C=O)=[O:41]>>[CH:14]([CH:10]1[CH2:9][CH:8]2[CH2:29][CH:11]1[CH:6]([CH:5]=[O:41])[CH2:7]2)=[O:15] |^3:0|
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Inputs
Step One
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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[C]=O
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Step Three
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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CC1=C(C(=C(C2=C1COC2=O)O[C@H]3[C@@H]([C@H]([C@@H]([C@H](O3)C(=O)O)O)O)O)C/C=C(\C)/CCC(=O)O)OC
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Step Four
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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CC1=C(C(=C(C2=C1COC2=O)O[C@H]3[C@@H]([C@H]([C@@H]([C@H](O3)C(=O)O)O)O)O)C/C=C(\C)/CCC(=O)O)OC
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Step Five
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Name
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2,5-bisformyl bicyclo[2.2.1]heptane
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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C(=O)C1C2CC(C(C1)C2)C=O
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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100 °C
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Stirring
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Type
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CUSTOM
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Details
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under stirring
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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a hydroformylation reaction
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CUSTOM
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Type
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CUSTOM
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Details
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Since the pressure in the autoclave decreased with proceeds of the reaction
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TEMPERATURE
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Type
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TEMPERATURE
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Details
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to be maintained at 100° C.
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CUSTOM
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Type
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CUSTOM
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Details
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the hydroformylation reaction
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CUSTOM
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Type
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CUSTOM
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Details
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After the completion of the reaction
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CUSTOM
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Type
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CUSTOM
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Details
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the gas mixture in the system was purged
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CUSTOM
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Type
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CUSTOM
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Details
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nitrogen, and 280.1 g of a reaction liquid
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Outcomes
Product
Details
Reaction Time |
6 h |
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Name
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Type
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product
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Smiles
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C(=O)C1C2C(CC(C1)C2)C=O
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
